2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C17H18N10O4/c1-23-15-14(16(30)24(2)17(23)31)25(10-20-15)7-12(28)19-5-6-26-13(29)4-3-11(22-26)27-9-18-8-21-27/h3-4,8-10H,5-7H2,1-2H3,(H,19,28)
• InChI Key: QMHQKBXVFIIHFC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NCCN3C(=O)C=CC(=N3)N4C=NC=N4
• Molecular Formula: C17H18N10O4
• Molecular Weight: 426.4 g/mol

Description

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C17H18N10O4 and its molecular weight is 426.397. The purity is usually 95%.
BenchChem offers high-quality 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antimicrobial Activities

Several studies have synthesized and evaluated the biological activities of compounds incorporating moieties related to the specified chemical structure. Research by Riyadh et al. (2013) explored the synthesis of triazole, triazoline, and pyrazoline derivatives incorporating antipyrinyl or antipyrinylcarboxamide moieties, finding some possessing notable anticancer and antimicrobial activities (Riyadh, Kheder, & Asiry, 2013). Similarly, Mahmoud et al. (2012) focused on synthesizing phthalazinone derivatives, elucidating their structures and potential biological activities (Mahmoud, Abou-Elmagd, Derbala, & Hekal, 2012).

Development of Chiral Separation Methods

Peikova et al. (2019) developed a chiral RP-HPLC method for identifying stereomers of a xanthine-based hydrazide-hydrazone compound, indicating the importance of stereochemical aspects in the study of such compounds (Peikova, Tzankova, Dineva, Georgieva, & Zlatkov, 2019).

Synthesis and Structural Analysis

Further research into the synthesis and structural characterization of similar compounds includes work by Farag et al. (2004), who explored the condensation reactions leading to pyridones and pyrazolo[2,3-a]pyrimidines, highlighting the synthetic pathways and potential applications of these heterocycles (Farag, Dawood, & Elmenoufy, 2004).

Antiviral Activities

El-Etrawy and Abdel-Rahman (2010) synthesized 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione derivatives and evaluated their antiviral activities against Hepatitis A virus and Herpes simplex virus type-1, showcasing the potential therapeutic applications of these derivatives (El-Etrawy & Abdel-Rahman, 2010).